Cas no 142547-15-7 (Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride)

• Product Name: Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride
• CAS No: 142547-15-7
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD00800503
• CID: 101019
• PubChem ID: 2725067
• Update Time: 2025-06-11

Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-rel-Ethyl 2-aminocyclopentanecarboxylate hydrochloride
• cis-2-Amino-cyclopentanecarboxylic acid ethyl ester hydrochloride
• Cyclopentanecarboxylicacid, 2-amino-, ethyl ester, hydrochloride, (1R,2S)-rel- (9CI)
• ethyl (1R,2S)-2-aminocyclopentane-1-carboxylate,hydrochloride
• cis-2-aminocyclopentanecarboxylic acid ethyl ester hydrochloride
• Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride
• ethyl cis-2-aminocyclopentanecarboxylate hydrochloride
• Ethyl (1R,2S)-2-aminocyclopentane-1-carboxylate Hydrochloride
• AKOS016009280
• CS-16612
• SCHEMBL335780
• ETHYL CIS-2-AMINO-1-CYCLOPENTANECARBOXYLATE HCl
• ETHYL CIS-2-AMINO-1-CYCLOPENTANE CARBOXYLATE HYDROCHLORIDE, 99
• EN300-247016
• (1R,2S)-2-Amino-cyclopentanecarboxylic acid ethyl ester hydrochloride
• MFCD00800503
• cis-ethyl 2-amino-1-cyclopentanecarboxylate hydrochloride
• RYBMXCZWUCHLJB-HHQFNNIRSA-N
• BP-13194
• rel-Ethyl (1R,2S)-2-aminocyclopentane-1-carboxylate hydrochloride
• (1R*,2S*)-ethyl 2-aminocyclopentane-1-carboxylate hydrochloride
• 142547-15-7
• ethyl (1R,2S)-2-aminocyclopentane-1-carboxylate;hydrochloride
• Ethyl cis-2-Aminocyclopentanecarboxylate HCl
• (1R,2S)-rel-Ethyl2-aminocyclopentanecarboxylatehydrochloride
• cis-2-Amino-cyclopentanecarboxylic acid ethyl ester hydrochlorid
• DTXSID30369354
• Z2235820494
• rac-ethyl (1R,2S)-2-aminocyclopentane-1-carboxylate hydrochloride

• MDL： MFCD00800503
• Inchi： 1S/C8H15NO2.ClH/c1-2-11-8(10)6-4-3-5-7(6)9;/h6-7H,2-5,9H2,1H3;1H/t6-,7+;/m1./s1
• InChI Key： RYBMXCZWUCHLJB-HHQFNNIRSA-N
• SMILES： Cl.O(CC)C([C@@H]1CCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 193.08700
• Monoisotopic Mass: 193.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 97-100°C
• Boiling Point: 213.4°C at 760 mmHg
• Flash Point: 82.5°C
• PSA: 52.32000
• LogP: 2.17920
• Solubility: Not available

Additional information on Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride

Comprehensive Overview of Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride (CAS No. 142547-15-7)

Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride (CAS No. 142547-15-7) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and fine chemical synthesis. This compound, characterized by its cyclopentane backbone and ester-functionalized carboxylate group, has garnered significant attention due to its versatile applications in asymmetric synthesis and chiral intermediate production. Its molecular structure, featuring a cis-configuration at the 2-amino position, makes it a valuable building block for designing bioactive molecules with enhanced stereochemical precision.

In recent years, the demand for chiral intermediates like Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride has surged, driven by advancements in drug discovery and green chemistry. Researchers are increasingly exploring its role in synthesizing protease inhibitors, neurological agents, and peptide mimetics. The compound’s hydrochloride salt form enhances its solubility and stability, making it preferable for laboratory and industrial-scale reactions. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with modern trends toward sustainable and efficient chemical processes.

The synthesis of Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride typically involves stereoselective hydrogenation or enzymatic resolution methods, which are critical for achieving high enantiomeric purity. This aspect is particularly relevant to the growing focus on FDA-approved chiral drugs, where regulatory standards mandate rigorous control over stereochemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate the compound’s purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

From a commercial perspective, CAS No. 142547-15-7 is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers engaged in developing next-generation therapeutics. Its utility extends to bioconjugation and prodrug design, addressing contemporary challenges in drug delivery and bioavailability. Additionally, the compound’s relevance to machine learning-driven drug design has been highlighted in recent publications, reflecting its intersection with cutting-edge AI-assisted chemistry platforms.

Environmental and safety considerations are also paramount when handling Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory hygiene and waste disposal protocols must be observed. The compound’s biodegradability profile and low ecotoxicity further support its alignment with green chemistry principles, a key concern for industries striving to reduce their environmental footprint.

In summary, Ethyl cis-2-amino-1-cyclopentane carboxylate hydrochloride (CAS No. 142547-15-7) represents a critical tool in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its adaptability to emerging technologies and compliance with sustainability goals ensure its continued relevance in a rapidly evolving scientific landscape.